![molecular formula C20H18ClFN2O4S2 B2836337 N-(5-chloro-2,4-dimethoxyphenyl)-1-(4-isopropylphenyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide CAS No. 1116082-63-3](/img/structure/B2836337.png)
N-(5-chloro-2,4-dimethoxyphenyl)-1-(4-isopropylphenyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-chloro-2,4-dimethoxyphenyl)-1-(4-isopropylphenyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide is a useful research compound. Its molecular formula is C20H18ClFN2O4S2 and its molecular weight is 468.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
N-(5-chloro-2,4-dimethoxyphenyl)-1-(4-isopropylphenyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide is a compound with potential applications in scientific research, particularly in the development of neuroleptics and antimicrobial agents. The synthesis and stereochemistry of related hexahydro[1,4]oxazino[3,4-a]isoquinolines, which share structural similarities, have demonstrated neuroleptic properties in animal models. This highlights the potential for compounds within this class to be developed into therapeutic agents targeting the central nervous system (F. H. Clarke et al., 1978)[https://consensus.app/papers/series-hexahydro14oxazino34aisoquinolines-clarke/098d1151932a574d8135eb07e0852a76/?utm_source=chatgpt].
Antimicrobial Activity
Another area of application is in antimicrobial research, where derivatives of quinoline-3-carboxamides have been synthesized and screened for their antibacterial and antifungal activity. A sequence of N-(3-amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5-yl)-2-chloro-substitutedquinoline-3-carboxamides demonstrated moderate to excellent activities against different bacterial and fungal strains, suggesting that similar compounds could serve as leads in the development of new antimicrobial agents (Preeti Rajput & Abhilekha Sharma, 2021)[https://consensus.app/papers/synthesis-characterization-antimicrobial-screening-rajput/4dd93431a53b5aa2b65506f088672452/?utm_source=chatgpt].
Neuropharmacology
In the field of neuropharmacology, isoquinoline carboxamide derivatives have been investigated for their binding affinity to peripheral benzodiazepine receptors (PBR), which are implicated in a variety of physiological and pathological processes. Studies on analogues of PK11195, a known PBR ligand, have led to the identification of compounds with strong and selective binding, indicating the utility of this scaffold in developing tools for imaging and potentially treating disorders associated with PBR (Weiping Yu et al., 2008)[https://consensus.app/papers/synthesis-fluorine18-radiolabeling-characterization-yu/75ec96d5b6fe51288bfb056542f32739/?utm_source=chatgpt].
Antitubercular Agents
Research into the synthesis of novel quinoline-6-carboxamides has also identified compounds with potent inhibitory activity against Mycobacterium tuberculosis. This work underscores the potential of structurally related compounds to serve as frameworks for the development of new antitubercular drugs, offering hope for addressing the global challenge of tuberculosis (Sandeep Kumar Marvadi et al., 2020)[https://consensus.app/papers/synthesis-novel-marvadi/c79a1973d49e51b9b1b01d886328e13e/?utm_source=chatgpt].
Properties
IUPAC Name |
N-[(3-chloro-4-fluorophenyl)methyl]-3-[(4-methoxyphenyl)sulfonyl-methylamino]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClFN2O4S2/c1-24(30(26,27)15-6-4-14(28-2)5-7-15)18-9-10-29-19(18)20(25)23-12-13-3-8-17(22)16(21)11-13/h3-11H,12H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEOYZXDITRQJSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=C(SC=C1)C(=O)NCC2=CC(=C(C=C2)F)Cl)S(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClFN2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.